Cas no 2227684-84-4 ((1S)-1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227684-84-4
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 5961973
• PubChem ID: 165780321
• Update Time: 2025-10-28

(1S)-1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• EN300-1941798
• 2227684-84-4
• (1S)-1-[2-chloro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C9H5ClF6O/c10-6-2-1-4(8(11,12)13)3-5(6)7(17)9(14,15)16/h1-3,7,17H/t7-/m0/s1
• InChI Key： VNQQCHNZJWLBIS-ZETCQYMHSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 277.9933114g/mol
• Monoisotopic Mass: 277.9933114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Chemical Compound: (1S)-1-(2-chloro-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227684-84-4)

The compound (1S)-1-(2-chloro-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-ol with CAS number 227684-84-4 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the pharmacokinetic properties of drugs. The presence of a trifluoromethyl group in the phenyl ring of this compound not only increases its lipophilicity but also improves its metabolic stability. This makes it an attractive candidate for the development of new drug molecules targeting various therapeutic areas such as oncology and infectious diseases.

The stereochemistry of the compound, specifically the (1S) configuration, plays a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacological profiles due to their distinct interactions with biological targets. In this case, the (1S) configuration has been shown to enhance selectivity towards certain protein targets, making it a valuable tool in drug design.

From a synthetic perspective, the preparation of (1S)-1-(chloro-trifluoromethylphenyl)-trifluoroethanol involves a series of intricate reactions requiring precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and scalable methods for synthesizing this compound. These methods include the use of chiral ligands and transition metal catalysts to achieve high enantiomeric excess during key steps such as alkylation and oxidation.

In terms of applications, this compound has been explored as an intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group serves as an electron-withdrawing substituent, which can modulate the electronic properties of aromatic rings—a feature highly desirable in medicinal chemistry for tuning drug-receptor interactions.

Moreover, the trifluoroethanol moiety in this compound provides additional functional versatility. It can act as a hydrogen bond donor or acceptor depending on the context, which is critical for optimizing drug solubility and permeability. Recent research has demonstrated that such trifluoroethanol-containing compounds exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The integration of multiple fluorinated groups in this molecule also raises interesting questions about its environmental impact. Fluorinated compounds are known to be persistent in certain environments due to their strong carbon-fluorine bonds. However, recent studies suggest that under specific conditions, such as advanced oxidation processes or microbial degradation, these compounds can undergo transformation or biodegradation.

In conclusion, (1S)-1-(chloro-trifluoromethylphenyl)-trifluoroethanol (CAS No. 227684-84-4) represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structural features and stereochemistry make it a valuable asset for developing novel therapeutic agents while also presenting opportunities for further exploration into fluorinated materials science.